Cas no 938014-02-9 (N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylbutanamide)

• Product Name: N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylbutanamide
• CAS No: 938014-02-9
• MF: C₁₃H₁₈N₂O₂S
• MW: 266.359221935272
• MDL: MFCD08553881
• CID: 5228260
• PubChem ID: 19589743
• Update Time: 2026-03-07

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylbutanamide
• Butanamide, N-(5-acetyl-4-methyl-2-thiazolyl)-N-cyclopropyl-

• MDL： MFCD08553881
• Inchi： 1S/C13H18N2O2S/c1-4-5-11(17)15(10-6-7-10)13-14-8(2)12(18-13)9(3)16/h10H,4-7H2,1-3H3
• InChI Key： MSNRDRMHFMLYFM-UHFFFAOYSA-N
• SMILES： C(N(C1=NC(C)=C(C(C)=O)S1)C1CC1)(=O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylbutanamide

Professional Introduction to N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylbutanamide (CAS No. 938014-02-9)

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylbutanamide is a specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 938014-02-9, has garnered attention due to its unique structural properties and potential biological activities. The presence of a thiazole core and an acetyl group in its molecular structure makes it a promising candidate for further investigation in medicinal chemistry.

The thiazole moiety is a heterocyclic compound that is widely recognized for its role in various biological processes. It is a key component in many pharmaceuticals, including antibiotics, antifungals, and anti-inflammatory agents. The structural flexibility of the thiazole ring allows for the attachment of various functional groups, which can modulate its biological activity. In the case of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylbutanamide, the acetyl group and the cyclopropylbutanamide side chain contribute to its unique chemical profile.

The compound's name highlights several key structural features that are crucial for understanding its potential applications. The cyclopropylbutanamide side chain introduces a rigid structure that can influence the compound's interactions with biological targets. This rigidity can be advantageous in drug design, as it can enhance binding affinity and selectivity. Additionally, the presence of a methyl group on the thiazole ring further diversifies its chemical properties, making it a versatile scaffold for medicinal chemistry.

Recent research in the field of medicinal chemistry has demonstrated the importance of heterocyclic compounds in drug development. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylbutanamide fits well within this context, as it combines the favorable properties of thiazole with additional functional groups that may enhance its biological activity.

In vitro studies have shown that derivatives of thiazole can exhibit significant inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, some thiazole-based compounds have been found to inhibit kinases and other enzymes that are overexpressed in cancer cells. The acetyl group in N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylbutanamide may play a role in modulating these interactions, potentially leading to new therapeutic strategies.

The cyclopropylbutanamide moiety is another critical feature of this compound. Cyclopropyl groups are known to enhance the metabolic stability of drug candidates by reducing susceptibility to enzymatic degradation. This property is particularly valuable in drug development, as it can lead to longer half-lives and improved bioavailability. Additionally, the butanamide side chain can contribute to hydrophobic interactions with biological targets, further enhancing binding affinity.

The synthesis of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylbutanamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the acetyl group and the cyclopropylbutanamide side chain necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one with increasing efficiency and scalability.

The potential applications of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylbutanamide extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research in areas such as materials science and agrochemicals. For example, derivatives of thiazole have been explored as intermediates in the synthesis of dyes and pigments due to their ability to absorb light at specific wavelengths.

The compound's molecular structure also suggests potential applications in computational chemistry and molecular modeling. These techniques are increasingly used to predict the biological activity of new compounds before they are synthesized. By leveraging computational methods, researchers can identify promising candidates for further investigation more efficiently than traditional experimental approaches.

In conclusion, N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylbutanamide (CAS No. 938014-02-9) is a structurally interesting compound with significant potential in pharmaceutical research and development. Its combination of a thiazole core with an acetyl group and a cyclopropylbutanamide side chain makes it a versatile scaffold for medicinal chemistry. Recent advancements in synthetic methodologies and computational chemistry have further enhanced its appeal as a candidate for drug discovery efforts.